Cas no 3370-69-2 (2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-bromo-)
3370-69-2 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-bromo-
CAS No:3370-69-2
MF:C9H11BrN2O6
MW:323.097441911697
CID:310341
PubChem ID:236183
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-bromo-
- 5-bromo-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
- 5-BroMoarabinouridine
- NSC 82222
- 5-Bromouracil ribonucleoside
- SCHEMBL654693
- 5-Bromo-1-(3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
- Uracil, 1-.beta.-D-arabinofuranosyl-5-bromo-
- NSC38296
- KBio2_002441
- NSC-38296
- KBioGR_002441
- PD131204
- 82950-04-7
- 5-bromo-1-pentofuranosylpyrimidine-2,4(1H,3H)-dione
- KBio3_002919
- 1-.beta.-Ribofuranosyl-5-bromo-uracil
- Z56786795
- (-)-(5)-Bromouridine
- KBioSS_002447
- SMR000595447
- NSC82222
- MLS001166624
- HMS2895E08
- AKOS001010424
- SY057067
- AKOS016876670
- 2,3H)-Pyrimidinedione, 1-.beta.-D-arabinofuranosyl-5-bromo-
- DTXSID10870817
- NCIOpen2_009259
- KBio2_007577
- NSC-82222
- 5-bro-mouridine
- A900446
- AGFIRQJZCNVMCW-UHFFFAOYSA-N
- KBio2_005009
- 2,4 (1H, 3H)-Pyrimidinedione, 1-.beta.-D-arabinofuranosyl-5-bromo-
- HMS1753D03
- FT-0620180
- cMAP_000053
- 3370-69-2
-
- Inchi： 1S/C9H11BrN2O6/c10-3-1-12(9(17)11-7(3)16)8-6(15)5(14)4(2-13)18-8/h1,4-6,8,13-15H,2H2,(H,11,16,17)
- InChI Key： AGFIRQJZCNVMCW-UHFFFAOYSA-N
- SMILES： BrC1C(NC(N(C=1)C1C(C(C(CO)O1)O)O)=O)=O
Computed Properties
- Exact Mass: 321.98003
- Monoisotopic Mass: 321.98005g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 119Ų
Experimental Properties
- Density: 2.043±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (2.7 g/l) (25 º C),
- PSA: 119.33
- LogP: -2.08940
2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-bromo- Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
3370-69-2 (2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-bromo-) Related Products
- 59-14-3(5-BrdU)
- 133488-28-5(1-(3-amino-2,3-dideoxy-alpha-D-arabino-hexofuranosyl)-5-bromopyrimidine-2,4(1H,3H)-dione)
- 26301-92-8(2,4(1H,3H)-Pyrimidinedione,1-(2,3-anhydro-b-D-lyxofuranosyl)-5-bromo-)
- 105659-32-3(5-Bromo-2',3',5'-tri-O-acetyluridine)
- 58349-32-9(Uridine, 5'-amino-5-bromo-2',5'-dideoxy-)
- 106929-03-7(Uridine,5-bromo-5'-[(bromoacetyl)amino]-2',5'-dideoxy- (9CI))
- 58477-88-6(5-bromanyl-1-[(2r,4s,5r)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione)
- 957-75-5(5-Bromouridine)
- 26291-66-7(5-BROMO-2'-DEOXYURIDINE-2-14C)
- 28616-93-5(Uridine,5-bromo-2',3'-dideoxy-)
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